5-bromo-N-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C17H15BrN2O3/c1-10-2-3-11-9-12(16(21)20-13(11)8-10)6-7-19-17(22)14-4-5-15(18)23-14/h2-5,8-9H,6-7H2,1H3,(H,19,22)(H,20,21)
• InChI Key: WASACFKLYNLLTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=C(C(=O)N2)CCNC(=O)C3=CC=C(O3)Br
• Molecular Formula: C17H15BrN2O3
• Molecular Weight: 375.2 g/mol

Description

5-bromo-N-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]furan-2-carboxamide, also known as BMQ, is a chemical compound that has been extensively studied for its potential applications in scientific research. BMQ is a quinoline derivative that has been shown to have a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial effects. In

Scientific Research Applications

Synthesis and Chemical Properties

Synthesis Approaches

Research has demonstrated various synthesis methods for compounds related to "5-bromo-N-[2-(7-methyl-2-oxo-1H-quinolin-3-yl)ethyl]furan-2-carboxamide," focusing on the creation and modification of furan and quinoline derivatives. These methods include electrophilic substitution reactions, treatment with diphosphorus pentasulfide, and oxidation processes to produce thiazoloquinolines and pyranoquinolines, showcasing the chemical versatility and reactivity of these compounds (El’chaninov & Aleksandrov, 2017); (Aleksandrov, El’chaninov, & Zablotskii, 2019).

Chemical Reactions and Transformations

Studies have highlighted the capacity for complex chemical transformations, including molecular rearrangement and bromination reactions that lead to new compounds with diverse structures and potential activities. These studies provide insight into the synthetic flexibility and the potential to derive novel compounds with specific properties (Klásek, Kořistek, Sedmera, & Halada, 2003).

Potential Biological Activities

Antimicrobial Properties

Certain derivatives have been investigated for their antimicrobial properties, offering insights into the potential biological applications of these compounds. Research into N-(4-bromophenyl)furan-2-carboxamides, for example, has shown significant antibacterial activity against clinically isolated drug-resistant bacteria, highlighting the potential for the development of new antimicrobial agents (Siddiqa et al., 2022).

Antiprotozoal Activity

Compounds related to the target molecule have also been evaluated for antiprotozoal activity, with some showing promise against diseases caused by protozoan pathogens. This research underscores the potential therapeutic applications of such compounds in treating infectious diseases (Ismail et al., 2004).

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found in many important synthetic drug molecules and play a significant role in cell biology .

Mode of Action

Indole derivatives are known to bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Biochemical Pathways

It is known that indole derivatives possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Result of Action

It is known that indole derivatives show various biologically vital properties .

Action Environment

The stability of similar compounds can be influenced by factors such as temperature, ph, and presence of other compounds .